Cas no 2229339-57-3 (3-(5-fluoro-2-nitrophenyl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(5-fluoro-2-nitrophenyl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2229339-57-3
• MF: C₁₀H₁₀FNO₅
• MW: 243.188506603241
• CID: 6553416
• PubChem ID: 165974074
• Update Time: 2025-05-20

3-(5-fluoro-2-nitrophenyl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-nitrophenyl)-2-hydroxy-2-methylpropanoic acid
• EN300-1793361
• 2229339-57-3

• Inchi： 1S/C10H10FNO5/c1-10(15,9(13)14)5-6-4-7(11)2-3-8(6)12(16)17/h2-4,15H,5H2,1H3,(H,13,14)
• InChI Key： DFVQBEAOFABCAI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC(C(=O)O)(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.05430058g/mol
• Monoisotopic Mass: 243.05430058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 103Ų

Additional information on 3-(5-fluoro-2-nitrophenyl)-2-hydroxy-2-methylpropanoic acid

Introduction to 3-(5-fluoro-2-nitrophenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229339-57-3)

3-(5-fluoro-2-nitrophenyl)-2-hydroxy-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229339-57-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a fluoro-substituted nitrophenyl moiety and a hydroxymethylpropanoic acid side chain. The presence of both fluorine and nitro functional groups imparts distinct electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and development.

The fluoro-substituent at the 5-position of the phenyl ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance metabolic stability, improve bioavailability, and modulate receptor binding affinity. In contrast, the nitrophenyl group introduces a strong electron-withdrawing effect, which can influence the overall reactivity and interactions of the molecule with biological targets. The combination of these two groups in 3-(5-fluoro-2-nitrophenyl)-2-hydroxy-2-methylpropanoic acid suggests potential applications in the design of novel therapeutic agents targeting various diseases.

The hydroxymethylpropanoic acid side chain further contributes to the molecular complexity of this compound. This functional group is commonly found in bioactive molecules and can participate in hydrogen bonding interactions, thereby influencing both solubility and binding affinity. The methyl group attached to the propanoic acid moiety may also play a role in determining the conformational flexibility of the molecule, which is critical for its interaction with biological macromolecules such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of this compound towards various biological targets. Studies have indicated that molecules with similar structural features may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making 3-(5-fluoro-2-nitrophenyl)-2-hydroxy-2-methylpropanoic acid a potential lead compound for developing anti-inflammatory therapies. Additionally, the unique electronic properties conferred by the fluoro and nitro groups have raised interest in its potential as an intermediate in the synthesis of more complex pharmacophores.

In vitro studies have begun to explore the pharmacological profile of this compound, revealing intriguing preliminary results. Initial assays suggest that it may possess moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. The presence of both fluorine and nitro substituents is hypothesized to enhance binding interactions with these enzymes, potentially leading to improved therapeutic efficacy compared to analogous compounds lacking such functional groups.

The synthetic route to 3-(5-fluoro-2-nitrophenyl)-2-hydroxy-2-methylpropanoic acid involves multi-step organic transformations, including nucleophilic aromatic substitution reactions on fluoronitrobenzenes followed by functional group modifications to introduce the hydroxymethylpropanoic acid side chain. These synthetic strategies highlight the compound's complexity and underscore the challenges faced by synthetic chemists in achieving high yields and purity. Despite these challenges, advances in catalytic methods have made it possible to synthesize such molecules with increasing efficiency and scalability.

From a medicinal chemistry perspective, understanding the relationship between structure and activity is crucial for optimizing drug candidates. The unique combination of substituents in 3-(5-fluoro-2-nitrophenyl)-2-hydroxy-2-methylpropanoic acid provides a rich foundation for structure-activity relationship (SAR) studies. By systematically varying one or more functional groups while maintaining others constant, researchers can gain insights into which parts of the molecule are most critical for biological activity. Such studies are essential for guiding further modifications aimed at improving potency, selectivity, and pharmacokinetic properties.

The growing interest in fluorinated nitroaromatic compounds stems from their diverse biological activities and potential therapeutic applications. These molecules have been explored as intermediates or leads in various therapeutic areas, including oncology, infectious diseases, and neurodegenerative disorders. The ability of fluorine atoms to modulate metabolic pathways has been particularly well-documented, leading to increased interest in their incorporation into drug candidates designed for targeted therapies.

In conclusion, 3-(5-fluoro-2-nitrophenyl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229339-57-3) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features—comprising a fluoro-substituted nitrophenyl ring and a hydroxymethylpropanoic acid side chain—make it a promising candidate for further exploration as an intermediate or lead compound in drug discovery programs targeting various diseases. As research continues to uncover new applications for fluorinated nitroaromatic compounds, this molecule is poised to play an important role in advancing therapeutic strategies across multiple therapeutic areas.